Cas no 847802-80-6 (1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-)

• Product name: 1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
• CAS No: 847802-80-6
• MF: C₁₇H₁₂O₇
• MW: 328.273
• CID: 2805879
• PubChem ID: 12164254

1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 847802-80-6
• 1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
• DTXSID40478966

• Inchi： InChI=1S/C17H12O7/c1-8-2-4-9(5-3-8)14(18)10-6-12(16(21)22)13(17(23)24)7-11(10)15(19)20/h2-7H,1H3,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： AWDBXGGSMBRVBQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 328.05830272Da
• Monoisotopic Mass: 328.05830272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų